molecular formula C14H11NO3S B5121389 2-methylbenzo[h]quinoline-10-sulfonic acid

2-methylbenzo[h]quinoline-10-sulfonic acid

Cat. No. B5121389
M. Wt: 273.31 g/mol
InChI Key: BDQKOKHWXQRNBH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-methylbenzo[h]quinoline-10-sulfonic acid (MBQSA) is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MBQSA is a sulfonic acid derivative of benzo[h]quinoline, which is a heterocyclic aromatic compound. The unique chemical structure of MBQSA makes it a promising candidate for use in scientific research, particularly in the field of drug discovery.

Mechanism of Action

The mechanism of action of 2-methylbenzo[h]quinoline-10-sulfonic acid is not fully understood, but it is believed to exert its biological activity through various pathways. It has been shown to inhibit the activity of certain enzymes and signaling pathways, which are involved in the development and progression of various diseases.
Biochemical and Physiological Effects:
2-methylbenzo[h]quinoline-10-sulfonic acid has been shown to exhibit various biochemical and physiological effects in vitro and in vivo. It has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis (programmed cell death) in cancer cells, and inhibit the activity of certain viruses. 2-methylbenzo[h]quinoline-10-sulfonic acid has also been shown to exhibit anti-inflammatory properties, which may be useful in the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

2-methylbenzo[h]quinoline-10-sulfonic acid has several advantages as a lead compound for drug discovery. It exhibits a wide range of biological activities, making it a promising candidate for the development of drugs for the treatment of various diseases. Additionally, its unique chemical structure makes it a good starting point for the development of new drugs with improved efficacy and safety profiles. However, there are also some limitations associated with the use of 2-methylbenzo[h]quinoline-10-sulfonic acid in lab experiments. Its synthesis requires careful handling of the reactants, and the compound may exhibit toxicity at high concentrations.

Future Directions

There are several future directions for research on 2-methylbenzo[h]quinoline-10-sulfonic acid. One area of research is the development of new drugs based on the chemical structure of 2-methylbenzo[h]quinoline-10-sulfonic acid. Another area of research is the elucidation of the mechanism of action of 2-methylbenzo[h]quinoline-10-sulfonic acid, which may lead to the development of more effective drugs. Additionally, there is a need for further studies on the safety and toxicity of 2-methylbenzo[h]quinoline-10-sulfonic acid, particularly in vivo. Overall, 2-methylbenzo[h]quinoline-10-sulfonic acid is a promising lead compound for drug discovery, and further research is needed to fully explore its potential applications.

Synthesis Methods

2-methylbenzo[h]quinoline-10-sulfonic acid can be synthesized through various methods, including the reaction of 2-methylbenzo[h]quinoline with sulfuric acid, or the reaction of 2-methylbenzo[h]quinoline with oleum. The synthesis of 2-methylbenzo[h]quinoline-10-sulfonic acid requires careful handling of the reactants and the use of appropriate safety measures due to the potential hazards associated with the reaction.

Scientific Research Applications

2-methylbenzo[h]quinoline-10-sulfonic acid has been extensively studied for its potential applications in scientific research, particularly in the field of drug discovery. It has been shown to exhibit various biological activities, such as anti-inflammatory, anti-cancer, and anti-viral properties. 2-methylbenzo[h]quinoline-10-sulfonic acid has been studied as a potential lead compound for the development of new drugs for the treatment of various diseases, including cancer, viral infections, and inflammation.

properties

IUPAC Name

2-methylbenzo[h]quinoline-10-sulfonic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H11NO3S/c1-9-5-6-11-8-7-10-3-2-4-12(19(16,17)18)13(10)14(11)15-9/h2-8H,1H3,(H,16,17,18)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BDQKOKHWXQRNBH-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NC2=C(C=C1)C=CC3=C2C(=CC=C3)S(=O)(=O)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H11NO3S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

273.31 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Methylbenzo[h]quinoline-10-sulfonic acid

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.